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Compound of Interest

Compound Name: 14,15-Leukotriene D4

Cat. No.: B583321 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
14,15-Leukotriene D4 (14,15-LTD4), also known as eoxin D4 (EXD4), is a lipid mediator

derived from the 15-lipoxygenase (15-LO) pathway of arachidonic acid metabolism.[1] Primarily

produced by eosinophils, mast cells, and in nasal polyps, 14,15-LTD4 is implicated as a pro-

inflammatory mediator.[1] Notably, it has been shown to increase vascular permeability, a key

event in inflammation, with a potency comparable to that of its well-characterized isomer,

leukotriene D4 (LTD4).[1] Understanding the cellular activity of 14,15-LTD4 is crucial for

elucidating its role in inflammatory diseases and for the development of novel therapeutics.

These application notes provide detailed protocols for cellular assays to characterize the

activity of 14,15-LTD4, focusing on receptor binding and calcium mobilization assays.

Data Presentation
Disclaimer: Specific quantitative data for 14,15-Leukotriene D4 (e.g., EC₅₀, Kd, Bmax) are not

widely available in peer-reviewed literature. The following tables present representative data for

the structurally similar and well-studied isomer, Leukotriene D4 (LTD4), to serve as a reference

for expected assay performance and data structure. Researchers should determine these

values experimentally for 14,15-LTD4.

Table 1: Representative Receptor Binding Affinity of Leukotriene D4 (LTD4)
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Cell/Tissue
Type

Receptor Radioligand Kd (nM)
Bmax
(fmol/mg
protein)

Reference

THP-1 cell

membranes
CysLT1 [³H]LTD₄ 0.47

Not Reported

(4000

sites/cell )

[2]

Guinea pig

lung

membranes

CysLT1 [³H]LTD₄ 1.8 ± 0.9 2100 ± 375 [3]

Hyperreactive

rat lung
CysLT1 [³H]LTD₄ 0.12 42

Table 2: Representative EC₅₀ Values for Leukotriene D4 (LTD4)-Induced Calcium Mobilization

Cell Type
Assay
Conditions

EC₅₀ (nM)
Maximum
[Ca²⁺]i
Increase

Reference

Ehrlich ascites

tumor cells

Ca²⁺-containing

medium
10 260 ± 14 nM

Signaling Pathways
The binding of cysteinyl leukotrienes like LTD4 to their G-protein coupled receptors (GPCRs),

primarily the CysLT₁ receptor, initiates a cascade of intracellular signaling events. It is

hypothesized that 14,15-LTD4 activates a similar pathway.
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14,15-LTD4 CysLT Receptor
(GPCR)

Binds
Gq Protein

Activates Phospholipase C
(PLC)

Activates
PIP2

Hydrolyzes

IP3

DAG

Endoplasmic
Reticulum

Binds to Receptor

Protein Kinase C
(PKC)

Activates

Ca²⁺ Release Activates

Inflammation
Vascular Permeability

Start

Membrane Preparation

Saturation Binding Assay
(Varying [³H]14,15-LTD4)

Competition Binding Assay
(Fixed [³H]14,15-LTD4, Varying [Cold LTD4])

Incubation

Filtration & Washing

Scintillation Counting

Data Analysis
(Kd, Bmax, Ki)

End
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Start

Cell Plating
(96-well plate)

Dye Loading
(e.g., Fluo-4 AM)

Incubation
(37°C, 45-60 min)

Washing

Fluorescence Measurement
(Plate Reader)

Inject 14,15-LTD4

Kinetic Read

Data Analysis
(EC50)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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